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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981

For research use only. Not for personal medical use.

Introduction

Daucoidin A is a naturally occurring coumarin, a class of secondary metabolites found in
various plants. This document provides a comprehensive technical guide on Daucoidin A,
summarizing its chemical properties, known biological activities, and available experimental
data. The information is intended for researchers, scientists, and professionals in the field of
drug development.

Chemical and Physical Properties

Daucoidin A is characterized as a yellowish, glassy solid. It belongs to the coumarin family of
compounds, which are benzopyran-2-one derivatives.
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Property Value Reference
Chemical Formula C19H2006

Molecular Weight 344.37 g/mol

Appearance Yellowish glasses

Optical Rotation [a]D2° = +46° (¢ = 0.30, MeOH)

Angelica decursiva (QIAN HU),
Natural Sources Saposhnikovia divaricata, [1][2]

Angelica keiskei

Biological Activities
Cytotoxic Activity

In vitro studies have demonstrated the cytotoxic potential of Daucoidin A against a panel of
human cancer cell lines. The half-maximal inhibitory concentration (ICso) values, which
represent the concentration of a drug that is required for 50% inhibition in vitro, have been
determined for several cell lines.

Control
. (Doxorubicin
Cell Line Cancer Type ICso0 (pg/mL) . Reference
hydrochloride)
ICso0 (pg/mL)
Breast
BT474 _ 4.7 0.08 [3]
Carcinoma
Undifferentiated
CHAGO 5.7 2.3 [3]
Lung Cancer
HepG2 Liver Cancer 6.5 0.9 [3]
Kato3 Gastric Cancer 5.3 1.7 [3]
Colorectal
SW620 5.6 11 [3]

Adenocarcinoma
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Experimental Protocols

Detailed experimental protocols for the cytotoxic assays of Daucoidin A are not yet available in
the public domain. The provided data originates from a comprehensive encyclopedia of
traditional Chinese medicines, which references an original study that could not be retrieved in

the course of this review.[3]

General methodologies for assessing cytotoxicity, such as the MTT assay, would have likely
been employed. A typical workflow for such an assay is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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